Cas no 81221-26-3 (1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans-)
81221-26-3 structure
Product Name:1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans-
CAS No:81221-26-3
MF:C16H23NO4
MW:293.35812497139
CID:732485
PubChem ID:157747
Update Time:2025-04-19
1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans-
- 5-hexyl-2-(4-nitrophenyl)-1,3-dioxane
- 1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-,trans-
- DTXSID801001861
- 1,3-Dioxane, 5-hexyl-2-(4-nitrophenyl)-, trans-
- 81221-26-3
-
- Inchi: 1S/C16H23NO4/c1-2-3-4-5-6-13-11-20-16(21-12-13)14-7-9-15(10-8-14)17(18)19/h7-10,13,16H,2-6,11-12H2,1H3
- InChI Key: SMUPHGOXUPPGLL-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=CC=2)[N+](=O)[O-])OCC(C1)CCCCCC
Computed Properties
- Exact Mass: 293.162708
- Monoisotopic Mass: 293.162708
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.3
- XLogP3: 4.5
Experimental Properties
- Density: 1.093
- Boiling Point: 416.8°C at 760 mmHg
- Flash Point: 162.1°C
- Refractive Index: 1.512
1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans- Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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